Cas no 1065073-89-3 (3-Fluoro-2-methyl-5-(trifluoromethyl)aniline)

3-Fluoro-2-methyl-5-(trifluoromethyl)aniline structure
1065073-89-3 structure
Product Name:3-Fluoro-2-methyl-5-(trifluoromethyl)aniline
CAS No:1065073-89-3
MF:C8H7F4N
MW:193.141495943069
MDL:MFCD11053832
CID:856542
PubChem ID:46738943
Update Time:2025-04-19

3-Fluoro-2-methyl-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-2-methyl-5-(trifluoromethyl)aniline
    • ACMC-2098jz
    • AG-D-20929
    • AK-91084
    • ANW-15357
    • CTK4A4555
    • KB-31737
    • 3-Fluoro-2-methyl-5-(trifluoromethyl)benzenamine
    • 1065073-89-3
    • AKOS006308139
    • MFCD11053832
    • DTXSID40674587
    • G81335
    • MDL： MFCD11053832
    • Inchi： 1S/C8H7F4N/c1-4-6(9)2-5(3-7(4)13)8(10,11)12/h2-3H,13H2,1H3
    • InChI Key： JYRUHDAZCPLTPT-UHFFFAOYSA-N
    • SMILES： FC1=CC(C(F)(F)F)=CC(=C1C)N

Computed Properties

  • Exact Mass: 193.05100
  • Monoisotopic Mass: 193.05146188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.325±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 205.5±40.0 ºC (760 Torr),
  • Flash Point: 95.6±17.8 ºC,
  • Solubility: Very slightly soluble (0.14 g/l) (25 º C),
  • PSA: 26.02000
  • LogP: 3.31630

3-Fluoro-2-methyl-5-(trifluoromethyl)aniline Pricemore >>

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3-Fluoro-2-methyl-5-(trifluoromethyl)aniline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1065073-89-3)3-Fluoro-2-methyl-5-(trifluoromethyl)aniline
Order Number:A895816
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:53
Price ($):1216.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1065073-89-3)3-Fluoro-2-methyl-5-(trifluoromethyl)aniline
A895816
Purity:99%
Quantity:1g
Price ($):1216.0
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